Cas no 38716-47-1 (Adenosine, 5'-S-(2,3-dihydroxypropyl)-5'-thio-)

Adenosine, 5'-S-(2,3-dihydroxypropyl)-5'-thio- structure
38716-47-1 structure
Product Name:Adenosine, 5'-S-(2,3-dihydroxypropyl)-5'-thio-
CAS No:38716-47-1
MF:C13H19N5O5S
MW:357.385461091995
CID:1491229
Update Time:2024-08-23

Adenosine, 5'-S-(2,3-dihydroxypropyl)-5'-thio- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 5'-S-(2,3-dihydroxypropyl)-5'-thio-
    • Adenosine, 5'-S-(2,3-dihydroxypropyl)-5'-thio- (9CI)
    • Inchi: 1S/C13H19N5O5S/c14-11-8-12(16-4-15-11)18(5-17-8)13-10(22)9(21)7(23-13)3-24-2-6(20)1-19/h4-7,9-10,13,19-22H,1-3H2,(H2,14,15,16)/t6?,7-,9-,10-,13-/m1/s1
    • InChI Key: BCEOLYGVTWQHCM-ZRURSIFKSA-N
    • SMILES: S(CC(O)CO)C[C@H]1O[C@@H](N2C3C(=C(N=CN=3)N)N=C2)[C@H](O)[C@@H]1O

Computed Properties

  • Exact Mass: 357.11087

Experimental Properties

  • Density: 1.89±0.1 g/cm3(Predicted)
  • Boiling Point: 777.5±70.0 °C(Predicted)
  • PSA: 159.77
  • pka: 13.12±0.70(Predicted)
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